4-(6-nitro-1H-indol-2-yl)aniline
Description
4-(6-Nitro-1H-indol-2-yl)aniline is a nitro-substituted indole-aniline hybrid compound. Its structure comprises an indole ring (with a nitro group at the 6-position) linked to an aniline moiety at the 2-position. This compound is of interest in medicinal chemistry due to the pharmacological relevance of indole derivatives (e.g., antiproliferative, antimicrobial activity) and the electronic effects imparted by the nitro group.
Properties
Molecular Formula |
C14H11N3O2 |
|---|---|
Molecular Weight |
253.26 g/mol |
IUPAC Name |
4-(6-nitro-1H-indol-2-yl)aniline |
InChI |
InChI=1S/C14H11N3O2/c15-11-4-1-9(2-5-11)13-7-10-3-6-12(17(18)19)8-14(10)16-13/h1-8,16H,15H2 |
InChI Key |
JNLSZEUFWIOIRS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C2=CC3=C(N2)C=C(C=C3)[N+](=O)[O-])N |
Origin of Product |
United States |
Scientific Research Applications
4-(6-Nitro-1H-indol-2-yl)aniline has various applications in scientific research, including:
Chemistry: It serves as an intermediate in the synthesis of more complex organic molecules.
Biology: Indole derivatives are known for their biological activity, and this compound can be used in the study of enzyme inhibition and receptor binding.
Medicine: It has potential therapeutic applications, such as in the development of anti-inflammatory and anticancer agents.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism by which 4-(6-nitro-1H-indol-2-yl)aniline exerts its effects depends on its molecular targets and pathways. For example, in medicinal applications, it may interact with specific enzymes or receptors, leading to inhibition or activation of biological processes. The exact mechanism would vary based on the specific application and the biological system involved.
Comparison with Similar Compounds
Structural and Electronic Features
The nitro group at the 6-position of the indole ring distinguishes 4-(6-nitro-1H-indol-2-yl)aniline from analogs with other substituents. Key comparisons include:
Notes:
Physicochemical Properties
- Solubility : Nitro groups generally decrease solubility in aqueous media compared to methyl or hydrogen substituents. For example, 4-(2,3-dihydro-1H-indol-1-ylsulfonyl)aniline has a solubility of 56.89 mg/L , whereas the target compound may exhibit lower solubility due to higher hydrophobicity.
- Thermal Stability : Nitro-containing compounds often have higher melting/boiling points. The sulfonyl analog in has a melting point of 183.42°C, suggesting the target compound may exceed 200°C.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
